Cas no 55881-03-3 (mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate))

• Product Name: mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate)
• CAS No: 55881-03-3
• MF: C₁₂H₃₆B₂F₈N₆OP₂
• MW: 516.010591506958
• CID: 375392
• PubChem ID: 44630421
• Update Time: 2025-06-14

mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate) Chemical and Physical Properties

Names and Identifiers

• Oxobistrisdimethylaminophosphonium bistetrafluoroborate
• tris(dimethylamino)-[tris(dimethylamino)phosphaniumyloxy]phosphanium,ditetrafluoroborate
• BATES' REAGENT
• MU-OXO-BIS[TRIS(DIMETHYLAMINO)PHOSPHONIUM] BIS(TETRAFLUOROBORATE)
• my-Oxo-bis[tris(dimethylamino)phosphonium] bis(tetrafluoroborate)
• Hexakis(dimethylaminato)-mu-oxodiphosphorus(2+) bis[tetrafluoroborate(1-)]
• My-oxo-bis[tris(dimethylamino)phosphonium]bis(tetrafluoroborate
• My-oxo-bis[tris(dimethylamino)phosphonium]bis(tetrafluoroborate)
• Hexakis(dimethylaminato)-mu-oxodiphosphorus(2 ) bis(tetrafluoroborate(1-))
• 1,1,1,3,3,3-Hexakis(dimethylamino)diphosphoxane-1,3-diium bis[tetrafluoridoborate(1-)]
• DTXSID20971288
• 1,1,1,3,3,3-Hexakis(dimethylamino)diphosphoxane-1,3-diium Bis(tetrafluoroborate)
• EINECS 259-878-0
• Mu-oxo-bis[tris(dimethylamino)phosphonium]bis(tetrafluoroborate)
• 55881-03-3
• FT-0741241
• mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate)

• Inchi： 1S/C12H36N6OP2.2BF4/c1-13(2)20(14(3)4,15(5)6)19-21(16(7)8,17(9)10)18(11)12;2*2-1(3,4)5/h1-12H3;;/q+2;2*-1
• InChI Key： MSSSPRSPUHPRKJ-UHFFFAOYSA-N
• SMILES： [P+](N(C)C)(N(C)C)(N(C)C)O[P+](N(C)C)(N(C)C)N(C)C.F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 516.24800
• Monoisotopic Mass: 516.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.7

Experimental Properties

• PSA: 55.85000
• LogP: 4.32780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate)

Comprehensive Analysis of mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate) (CAS No. 55881-03-3)

The compound mu-Oxo-bis[tris(dimethylamino)phosphonium] bis(tetrafluoroborate) (CAS No. 55881-03-3) is a highly specialized phosphonium-based salt with unique chemical properties. Its molecular structure features a central oxo-bridged dimeric core, flanked by tris(dimethylamino)phosphonium groups, and balanced by tetrafluoroborate anions. This configuration grants it exceptional stability and reactivity, making it a valuable intermediate in advanced organic synthesis and catalysis applications.

In recent years, the demand for high-performance phosphorus compounds has surged, driven by innovations in material science and green chemistry. Researchers are increasingly exploring mu-Oxo-bis[tris(dimethylamino)phosphonium] bis(tetrafluoroborate) for its potential in ionic liquids and electrolyte formulations, particularly in energy storage systems like lithium-ion batteries. Its low volatility and thermal stability align with the growing focus on sustainable chemical processes.

The synthesis of CAS No. 55881-03-3 involves a meticulous phosphorylation reaction, often under anhydrous conditions to prevent hydrolysis. Analytical techniques such as NMR spectroscopy and X-ray crystallography confirm its dimeric structure, while HPLC ensures purity. These methods address common user queries like "How to characterize phosphonium salts?" or "What analytical tools validate CAS 55881-03-3 purity?"—frequent topics in academic forums and search engines.

Beyond laboratory use, mu-Oxo-bis[tris(dimethylamino)phosphonium] bis(tetrafluoroborate) has garnered attention in pharmaceutical research, where its role as a phase-transfer catalyst accelerates drug intermediate synthesis. This aligns with trending searches on "novel catalysts for API production" or "phosphonium salts in medicinal chemistry." Its compatibility with microwave-assisted reactions further enhances its appeal for high-throughput screening.

From an industrial perspective, the compound’s non-corrosive nature and solubility in polar solvents simplify handling compared to traditional Lewis acids. Safety data sheets highlight its compliance with modern REACH regulations, addressing concerns like "eco-friendly alternatives to hazardous reagents." Such features position it as a candidate for green manufacturing initiatives, a hot topic in corporate sustainability reports.

Future research directions for CAS 55881-03-3 may explore its electrochemical applications, such as redox flow batteries, or its utility in polymeric materials for flame retardancy. These areas resonate with search trends like "next-gen battery materials" and "non-toxic flame retardants." As industries prioritize circular economy principles, the compound’s recyclability potential could further elevate its profile.

In summary, mu-Oxo-bis[tris(dimethylamino)phosphonium] bis(tetrafluoroborate) exemplifies the intersection of cutting-edge chemistry and industrial innovation. Its versatility across energy, pharma, and materials science ensures continued relevance, while its alignment with sustainability goals addresses pressing user inquiries in both academic and commercial spheres.